Cas no 1421028-59-2 ((S)-3-(3-Hydroxypyrrolidin-1-yl)benzo[d]isothiazole 1,1-dioxide)

• Product Name: (S)-3-(3-Hydroxypyrrolidin-1-yl)benzo[d]isothiazole 1,1-dioxide
• CAS No: 1421028-59-2
• MF: C₁₁H₁₂N₂O₃S
• MW: 252.289581298828
• CID: 2173362
• Update Time: 2023-08-05

(S)-3-(3-Hydroxypyrrolidin-1-yl)benzo[d]isothiazole 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• (S)-3-(3-hydroxypyrrolidin-1-yl)benzo[d]isothiazole 1,1-dioxide
• (S)-3-(3-Hydroxypyrrolidin-1-yl)benzo[d]isothiazole 1,1-dioxide

• Inchi： 1S/C11H12N2O3S/c14-8-5-6-13(7-8)11-9-3-1-2-4-10(9)17(15,16)12-11/h1-4,8,14H,5-7H2/t8-/m0/s1
• InChI Key： OJHPUAAHNVLMBX-QMMMGPOBSA-N
• SMILES： S1(C2C=CC=CC=2C(=N1)N1CC[C@@H](C1)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 440
• Topological Polar Surface Area: 78.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles